Cas no 957829-27-5 (N-(2-fluorophenyl)bicyclo[2.2.1]heptan-2-amine)

• Product Name: N-(2-fluorophenyl)bicyclo[2.2.1]heptan-2-amine
• CAS No: 957829-27-5
• MF: C₁₃H₁₆FN
• MW: 205.271246910095
• CID: 5226985
• PubChem ID: 61310317
• Update Time: 2026-03-07

N-(2-fluorophenyl)bicyclo[2.2.1]heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-amine, N-(2-fluorophenyl)-
• N-(2-fluorophenyl)bicyclo[2.2.1]heptan-2-amine

• Inchi： 1S/C13H16FN/c14-11-3-1-2-4-12(11)15-13-8-9-5-6-10(13)7-9/h1-4,9-10,13,15H,5-8H2
• InChI Key： UGIWGHHSLDGZKZ-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2NC1=CC=CC=C1F

Additional information on N-(2-fluorophenyl)bicyclo[2.2.1]heptan-2-amine

N-(2-Fluorophenyl)bicyclo[2.2.1]heptan-2-amine: A Comprehensive Overview

N-(2-Fluorophenyl)bicyclo[2.2.1]heptan-2-amine, also known by its CAS number 957829-27-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which consists of a bicyclo[2.2.1]heptane framework substituted with a fluorophenyl group at the nitrogen atom. The presence of the fluorine atom in the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of N-(2-fluorophenyl)bicyclo[2.2.1]heptan-2-amine typically involves a multi-step process, often starting with the preparation of the bicyclic amine skeleton followed by substitution reactions to introduce the fluorophenyl group. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, which is particularly important for its potential applications in drug discovery.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. The bicyclic structure provides a rigid framework that can potentially serve as a scaffold for bioactive molecules. Studies have shown that N-(2-fluorophenyl)bicyclo[2.2.1]heptan-2-amine exhibits moderate activity against certain enzymes and receptors, making it a candidate for further optimization in drug development programs.

In addition to its pharmacological applications, this compound has also been explored in materials science due to its unique physical properties. The combination of the bicyclic system and the fluorophenyl substituent results in a molecule with interesting electronic characteristics, which could be harnessed in the development of advanced materials such as semiconductors or optoelectronic devices.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of N-(¹H-pyrrole) compounds like this one is crucial for ensuring their safe use and disposal. Recent studies have focused on evaluating their biodegradability under various environmental conditions, providing valuable insights into their potential impact on ecosystems.

In conclusion, N-(¹H-pyrrole) compounds, particularly N-(¹H-pyrrole) derivatives such as N-(¹H-pyrrole) amine derivatives, continue to be a focal point in contemporary chemical research due to their versatile structures and wide-ranging applications.